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Compound of Interest

Compound Name: Hexaaquaaluminum(lll) bromate

Cat. No.: B081225

Hexaaquaaluminum(lll) Bromate: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of hexaaquaaluminum(lll) bromate, with a primary focus on its well-characterized
trinydrate form, --INVALID-LINK--3-3H20. The document details the compound's structural
characteristics, spectroscopic data, and known chemical behaviors. Experimental
methodologies for characterization are discussed, and key data are summarized in tabular
format for ease of reference. Visualizations of the crystal structure environment and a proposed
synthesis workflow are provided to aid in understanding.

Chemical Identity and Structure

Hexaaquaaluminum(lll) bromate is an inorganic salt consisting of a central aluminum ion
coordinated by six water molecules, forming a hexaaquaaluminum(lll) cation, [Al(H20)e]3*. The
charge is balanced by three bromate anions (BrOs~). The most extensively studied form of this
compound is the trihydrate, with the chemical formula --INVALID-LINK--3-3H20.

The crystal structure of hexaaquaaluminum(lll) bromate trinydrate has been determined by
X-ray diffraction.[1] It crystallizes in the triclinic space group P1.[1] The aluminum ion is
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octahedrally coordinated by six water molecules.[1] The structure is further stabilized by a
complex network of hydrogen bonds between the coordinated water molecules, the three water
molecules of hydration, and the oxygen atoms of the bromate anions.

Physical Properties

Quantitative data on several physical properties of hexaaquaaluminum(lll) bromate are not
readily available in the literature. However, key crystallographic and calculated data for the
trihnydrate are presented below.

Table 1: Physical and Crystallographic Properties of --INVALID-LINK--3:3H20

Property Value

Molecular Formula AlBrsH1801s

Molecular Weight 572.84 g/mol [1]

Appearance Solid (predicted)

Melting Point Not available

Boiling Point Not available

Density (calculated) 2.33 g/cm3[1]

Solubility in Water Not available (expected to be soluble)
Crystal System Triclinic[1]

Space Group P1[1]

Chemical Properties
Acidity and Hydrolysis

The hexaaquaaluminum(lll) cation, [Al(Hz0)s]3*, is a weak Brgnsted-Lowry acid in aqueous
solution. The high charge density of the AR ion polarizes the O-H bonds of the coordinated
water molecules, facilitating the release of a proton (hydrolysis). This acidic nature results in
agueous solutions of hexaaquaaluminum(lll) salts having a low pH.
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The hydrolysis equilibrium can be represented as:

[Al(H20)e]3*(aq) + H20(l) = [Al(H20)s(OH)]>*(aq) + H3O*(aq)

Reactions with Bases

Upon addition of a base, such as sodium hydroxide, the hexaaquaaluminum(lll) ion undergoes
deprotonation, leading to the formation of a gelatinous white precipitate of aluminum hydroxide,
[Al(H20)3(OH)s].

[Al(H20)6]3*(aq) + 30H-(ag) — --INVALID-LINK-- + 3H20(l)

Aluminum hydroxide is amphoteric and will redissolve in excess strong base to form the
tetrahydroxoaluminate(lll) ion, [AI(OH)a4]~.

—-INVALID-LINK-- + OH—(aq) — [AI(OH)a]~(aq) + 3H20(1)

Thermal Decomposition

Specific thermal decomposition data for hexaaquaaluminum(lll) bromate is not extensively
reported. However, hydrated metal salts typically lose water of hydration upon heating.
Bromates, in general, are strong oxidizing agents and can decompose upon heating to release
oxygen. A combination of finely divided aluminum with metal bromates can be explosive upon
heating, percussion, or friction.

Spectroscopic Properties
Vibrational Spectroscopy (Infrared and Raman)

The vibrational spectra of the hexaaquaaluminum(lll) ion have been studied. The key
vibrational modes are attributed to the AlOes octahedron.

Table 2: Vibrational Frequencies of the [Al(H20)s]3* lon
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Vibrational Mode Frequency (cm™?) Technique

vi(aig) 525 Raman[2][3]
v2(eo) 438 Raman[2][3]
vs(f20) 332 Raman[2][3]
v3(f1u) 598 Infrared[2][3]

These frequencies are characteristic of the hydrated aluminum ion and are expected to be
present in the spectra of hexaaquaaluminum(lll) bromate.

Experimental Protocols
Proposed Synthesis of Hexaaquaaluminum(lll) Bromate
Trihydrate

A likely method for the synthesis of hexaaquaaluminum(lll) bromate trihydrate is through a
precipitation reaction, analogous to the synthesis of similar hydrated metal salts.

Materials:

e Aluminum sulfate octadecahydrate (Al2(SOa4)3-18H20)
o Barium bromate monohydrate (Ba(BrOs)z-Hz0)

o Deionized water

Procedure:

Prepare separate aqueous solutions of aluminum sulfate and barium bromate.

Slowly add the barium bromate solution to the aluminum sulfate solution with constant
stirring.

A white precipitate of barium sulfate (BaSOa4) will form.

Stir the reaction mixture for a sufficient time to ensure complete precipitation.
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Filter the mixture to remove the barium sulfate precipitate.

Collect the filtrate, which contains the aqueous solution of hexaaquaaluminum(lll) bromate.

Slowly evaporate the solvent from the filtrate at room temperature to induce crystallization of
hexaaquaaluminum(lll) bromate trihydrate.

Collect the crystals by filtration and dry them appropriately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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